Hexahydro-1H,4H,7H-3a,6a,9a-triaza-9b-phosphaphenalene

• CAS No.: 62051-24-5
• Molecular Formula: C9H18N3P
• Molecular Weight: 199.23 g/mol
• IUPAC Name: 1,5,9-triaza-13-phosphatricyclo[7.3.1.05,13]tridecane
• InChI: InChI=1S/C9H18N3P/c1-4-10-6-2-8-12-9-3-7-11(5-1)13(10)12/h1-9H2
• InChI Key: RFRZCWLFAQAHIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCCN3P2N(C1)CCC3

Description

Hexahydro-1H,4H,7H-3a,6a,9a-triaza-9b-phosphaphenalene is a useful research compound. Its molecular formula is C9H18N3P and its molecular weight is 199.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.20 g of 1,5,9-triazacyclododecane and 4.00 g of hexamethylphosphorous triamide is heated at 100° C. for about 6 hours, by which time evolution of dimethylamine is complete. Distillation under reduced pressure gives 3.70 g (76%) of 1,5,9-triaza- 13-phosphatricyclo[7.3.1.05,13 ]tridecane as a clear, colorless liquid which boils at 104°-135° C. at 0.60 mm. The product solidifies at room temperature. Its infrared absorption spectrum (neat) shows absorptions at 3.5, 6.85, 7.01, 7.52, 7.73, 8.00, 8.27, 8.66, 8.90, 9.02, 9.36, 9.56, 10.27, 10.89, 11.42, 11.73, 11.97 and 14.7 μ. The mass spectrum shows an M+ ion at 199; measured mass, 199.1264; calc'd, 199.1238.